Cas no 864723-39-7 (1H-Pyrazole-4-carboxaldehyde,1-ethenyl-3,5-dimethyl-)

• Product Name: 1H-Pyrazole-4-carboxaldehyde,1-ethenyl-3,5-dimethyl-
• CAS No: 864723-39-7
• MF: C₈H₁₀N₂O
• MW: 150.177801609039
• CID: 718674
• PubChem ID: 45121250
• Update Time: 2025-04-19

1H-Pyrazole-4-carboxaldehyde,1-ethenyl-3,5-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-carboxaldehyde,1-ethenyl-3,5-dimethyl-
• 864723-39-7
• DTXSID001224047
• 1-Ethenyl-3,5-dimethyl-1H-pyrazole-4-carboxaldehyde

• Inchi： 1S/C8H10N2O/c1-4-10-7(3)8(5-11)6(2)9-10/h4-5H,1H2,2-3H3
• InChI Key： WWZASEJEJWVVDZ-UHFFFAOYSA-N
• SMILES： O=CC1C(C)=NN(C=C)C=1C

Computed Properties

• Exact Mass: 150.079
• Monoisotopic Mass: 150.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 34.9A^2
• XLogP3: 1.1